Nickel(II) oxide

• CAS No.: 1313-99-1
• Molecular Formula: NiO
• Molecular Weight: 74.693 g/mol
• IUPAC Name: nickel(2+);oxygen(2-)
• InChI: InChI=1S/Ni.O/q+2;-2
• InChI Key: KVAWBJDCAFOHRG-UHFFFAOYSA-N
• impurities: Typical impurities, present at levels of 1% or less, include cobalt, copper, iron, and sulfur.
• SMILES: O=[Ni]
• Canonical SMILES: [O-2].[Ni+2]
• Color/Form: Green powder; Greenish-black cubic crystals; Yellow when hot
• density: 6.67 (NTP, 1992); 6.72; 6.7 g/cm³
• melting_point: 3603 °F (NTP, 1992); 1955 °C
• Key on ui other cas no.: 1313-99-1; 34492-97-2; 11099-02-8
• physical_description: Nickel oxide appears as odorless green-black cubic crystals (yellow when hot) or green powder. (NTP, 1992); DryPowder; DryPowder; OtherSolid; PelletsLargeCrystals; WetSolid; GREEN-TO-BLACK CRYSTALLINE POWDER.
• Pictograms: Irritant; Health Hazard; Environmental Hazard
• solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.11 MG/100 ML @ 20 °C; SOL IN ACIDS; AMMONIUM HYDROXIDE; Insol in caustic solutions; SOL IN POTASSIUM CYANIDE; Insoluble in water; soluble in acids; Solubility in water, mg/l at 20 °C: 1.1 (practically insoluble)
• Synonyms: nickel monoxide; nickel oxide; nickel(II)oxide
• vapor_pressure: 0 mm Hg at 68 °F (NTP, 1992)

Description

Nickel(II) oxide (NiO) is a chemical compound that is the principal oxide of nickel. It is classified as a basic metal oxide and is produced in several million kilograms annually, primarily as an intermediate in the production of nickel alloys .

Mechanism of Action

Target of Action

Nickel oxide (NiO) is a p-type metal oxide that plays a significant role in various optoelectronic devices . The primary targets of NiO are the electrochromic materials in these devices . The widely accepted electrochromic mechanism of NiO involves the reversible conversion between colorless Ni 2+ and colored Ni 3+ and Ni 4+ .

Mode of Action

NiO interacts with its targets by undergoing a reversible conversion between its colorless (Ni 2+) and colored (Ni 3+ and Ni 4+) states . This interaction results in changes to the optical properties of the device, such as its color. The performance of NiO can be improved by optimizing the preparation parameters, which can adjust the morphology, crystal structure, and chemical state of the NiO film .

Biochemical Pathways

NiO toxicity can induce reactive oxygen species accumulation and oxidative stress responses in plants . It also reduces the phytohormone concentrations, including auxin, cytokinin, and gibberellic acid, thereby retarding plant growth . NiO toxicity alters the expression of genes involved in carbon/nitrogen metabolism pathways .

Pharmacokinetics

The pharmacokinetics of NiO nanoparticles (NPs) have been studied in the context of liver cancer treatment . NiO NPs are used as photosensitizers due to their significant bioavailability . HepG2 cells were incubated with different concentrations of NiO NPs ranging from 0-80μg/ml at 37 °C for 24 hours .

Result of Action

The result of NiO’s action depends on its application. In optoelectronic devices, NiO’s action results in dynamically adjustable optical properties, which can reduce building energy consumption . In a biological context, NiO toxicity can lead to organ damage by triggering downstream signaling through various pathways .

Action Environment

The action, efficacy, and stability of NiO can be influenced by environmental factors. For instance, NiO’s electrochromic performance can be enhanced by using appropriate modification strategies, such as surface modification, nanomaterialization, material compounding, doping, and electrolyte design . In a biological context, NiO’s toxicity can be influenced by factors such as the concentration of NiO NPs and the duration of exposure .

Biochemical Analysis

Biochemical Properties

Nickel oxide has been shown to interact with various biomolecules. For instance, a study on the ground beetle Blaps polychresta revealed that nickel oxide nanoparticles induced significant changes in aspartate aminotransferase (AST) and alanine aminotransferase (ALT) activities . These enzymes play crucial roles in amino acid metabolism, indicating that nickel oxide can influence biochemical reactions involving these enzymes .

Cellular Effects

Nickel oxide has been observed to have various effects on cells. In the aforementioned study, nickel oxide nanoparticles were found to cause histological alterations in the midgut tissues of the ground beetle . This suggests that nickel oxide can influence cell function and potentially impact cellular metabolism .

Molecular Mechanism

The molecular mechanism of nickel oxide’s action is complex and multifaceted. It appears to exert its effects at the molecular level through interactions with various biomolecules, leading to changes in enzyme activity and potentially influencing gene expression . The exact nature of these interactions and their consequences are still being explored.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of nickel oxide have been observed to change over time. For instance, the study on the ground beetle showed that the effects of nickel oxide nanoparticles on AST and ALT activities varied over a 30-day period . This suggests that nickel oxide may have long-term effects on cellular function .

Dosage Effects in Animal Models

The effects of nickel oxide also appear to vary with dosage. In the ground beetle study, different doses of nickel oxide nanoparticles were tested, and the sublethal dose of 0.02 mg/g was selected for further testing . This indicates that the effects of nickel oxide can be dose-dependent .

Metabolic Pathways

Its interaction with AST and ALT suggests that it may influence amino acid metabolism

Transport and Distribution

It is known that nickel oxide nanoparticles can be detected in midgut tissues, suggesting that they can be transported to and accumulate in specific tissues .

Subcellular Localization

The subcellular localization of nickel oxide is another area of active research. The presence of nickel oxide nanoparticles in midgut tissues suggests that they may be localized within specific cellular compartments .

Preparation Methods

Nickel(II) oxide can be prepared through various methods:

Synthetic Routes and Reaction Conditions:

Industrial Production Methods:

Chemical Reactions Analysis

Nickel(II) oxide undergoes various types of reactions:

Oxidation and Reduction:

Substitution: This compound reacts with the oxides of sodium and potassium at high temperatures to form corresponding nickelates.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Nickel(II) oxide has a wide range of applications in scientific research:

Chemistry: Used as a catalyst in hydrogenation reactions.

Biology and Medicine: This compound nanoparticles are used in the medicinal industry for applications such as antibiotic, hygiene, and cosmetic products, as well as in cancer treatment.

Comparison with Similar Compounds

Nickel(II) oxide can be compared with other similar compounds:

Nickel(III) Oxide (Ni2O3): A higher oxidation state of nickel oxide.

Nickel Hydroxide (Ni(OH)2): Used in nickel-cadmium and nickel-metal hydride batteries.

Nickel Carbonate (NiCO3): Another nickel compound that can be reduced to nickel oxide.

Uniqueness: This compound’s versatility as a catalyst and its applications in energy storage and electrochromic devices highlight its uniqueness compared to other nickel compounds.

This compound’s diverse applications and unique properties make it a valuable compound in various scientific and industrial fields.

Biological Activity

Nickel(II) oxide (NiO) is a compound that has garnered significant attention in recent years due to its diverse biological activities. This article will explore the biological properties of NiO, particularly focusing on its antibacterial, antioxidant, and anticancer activities. We will also present case studies and research findings to provide a comprehensive overview of its potential applications in biomedical fields.

Overview of this compound

This compound is an inorganic compound with the formula NiO. It appears as a green powder and is primarily used in ceramics, batteries, and as a catalyst. However, its nanoscale form, nickel oxide nanoparticles (NiO NPs), has shown promising biological activities, making it a subject of interest in nanomedicine.

Antibacterial Activity

Numerous studies have demonstrated the antibacterial properties of NiO NPs against various pathogens. The mechanism of action is primarily attributed to the generation of reactive oxygen species (ROS), which can damage bacterial cell membranes and DNA.

Research Findings

• Biosynthesized NiO NPs : A study highlighted that biosynthesized NiO NPs exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The most susceptible strains included Bacillus licheniformis and Bacillus subtilis, while Klebsiella pneumoniae showed the least susceptibility .
• Mechanism of Action : The antibacterial action is believed to occur through the release of Ni²⁺ ions, which interfere with essential bacterial enzymes, leading to cell death. Additionally, ROS generated by NiO NPs disrupt vital cellular processes such as respiration and replication .

Table 1: Antibacterial Efficacy of NiO NPs

Bacterial Strain	Zone of Inhibition (mm)	Susceptibility Level
Bacillus licheniformis	18	High
Bacillus subtilis	16	High
Klebsiella pneumoniae	10	Low
Pseudomonas aeruginosa	14	Moderate
Methicillin-resistant Staphylococcus aureus (MRSA)	12	Moderate

Antioxidant Activity

NiO NPs have been shown to exhibit significant antioxidant properties, which are crucial for combating oxidative stress in biological systems.

Case Study

In a recent study, the antioxidant activity of biosynthesized NiO NPs was evaluated using the DPPH assay. The results indicated that as the concentration of NiO NPs increased, their ability to scavenge free radicals also improved significantly. At a concentration of 100 μg/ml, the antioxidant activity reached 84%, which was comparable to standard antioxidants like L-ascorbic acid .

Table 2: Antioxidant Activity Comparison

Concentration (μg/ml)	Antioxidant Activity (%)
20	28
40	49
60	71
80	79
100	84

Anticancer Activity

Emerging research suggests that NiO NPs may have potential as anticancer agents due to their ability to induce apoptosis in cancer cells through ROS generation.

Research Insights

• Cell Line Studies : Studies have reported that NiO NPs exhibit cytotoxic effects against various cancer cell lines by promoting oxidative stress and apoptosis. The release of nickel ions can trigger apoptotic pathways in cancer cells .
• Mechanistic Understanding : The anticancer mechanism involves the interaction between Ni²⁺ ions and cellular components, leading to increased ROS levels that ultimately result in cell death .